Cas no 925908-64-1 (4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid)

• Product Name: 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid
• CAS No: 925908-64-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD18321343
• CID: 1973714
• PubChem ID: 16040542
• Update Time: 2025-11-01

4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid
• 2',5'-dimethoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• HSHZXYKDIDNKMA-UHFFFAOYSA-N
• 4-(2,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95%
• 2',5'-dimethoxy-2-methyl biphenyl-4-carboxylic acid
• DTXSID50581354
• MFCD18321343
• 925908-64-1
• DB-376657
• SCHEMBL2803303

• MDL： MFCD18321343
• Inchi： 1S/C16H16O4/c1-10-8-11(16(17)18)4-6-13(10)14-9-12(19-2)5-7-15(14)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： HSHZXYKDIDNKMA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(C(=O)O)=CC=1C)OC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid

Recent Advances in the Study of 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid (CAS: 925908-64-1)

4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid (CAS: 925908-64-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The latest research highlights its role as a promising scaffold for the design of novel therapeutic agents, particularly in the areas of inflammation, oncology, and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid, focusing on its interaction with key molecular targets. The researchers employed a combination of in vitro and in silico techniques to elucidate the compound's mechanism of action. Molecular docking studies revealed that the compound exhibits high affinity for specific protein kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, in vitro assays demonstrated its ability to inhibit the production of pro-inflammatory cytokines in macrophage cell lines.

In the context of oncology, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antitumor activity of 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against a panel of cancer cell lines. The results indicated that certain derivatives exhibited potent inhibitory effects on tumor cell proliferation, with IC50 values in the low micromolar range. Notably, one derivative showed selective activity against breast cancer cells, highlighting the potential for further optimization and development as a targeted therapy.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which focused on the compound's metabolic stability and pharmacokinetic properties. Using advanced LC-MS techniques, the team characterized the metabolic pathways of 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid in human liver microsomes. The findings provided valuable insights into the compound's metabolic fate and identified potential sites for structural modification to improve its drug-like properties. This research represents a crucial step toward the development of more efficacious and bioavailable derivatives.

Recent patent filings also reflect the growing interest in this compound. A 2023 patent application disclosed novel formulations of 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid for the treatment of metabolic syndrome. The inventors demonstrated that the compound, when formulated with specific excipients, showed enhanced bioavailability and improved glucose-lowering effects in animal models. This development opens new avenues for the therapeutic application of this chemical entity in metabolic disorders.

Looking forward, the research community continues to explore the full potential of 4-(2,5-dimethoxyphenyl)-3-methylbenzoic Acid. Current investigations are focusing on its application in combination therapies, particularly in oncology, where it may enhance the efficacy of existing chemotherapeutic agents. Additionally, structure-activity relationship studies are underway to identify the optimal structural features for specific therapeutic indications. The compound's versatility and promising biological activities position it as a valuable asset in the ongoing quest for novel therapeutic solutions.